Cas no 1700033-95-9 (5-fluoro-1-phenyl-1H-pyrazole-4-sulfonyl chloride)

• Product Name: 5-fluoro-1-phenyl-1H-pyrazole-4-sulfonyl chloride
• CAS No: 1700033-95-9
• MF: C₉H₆ClFN₂O₂S
• MW: 260.672543048859
• MDL: MFCD28714794
• CID: 4611624
• PubChem ID: 112756777
• Update Time: 2025-06-14

5-fluoro-1-phenyl-1H-pyrazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-sulfonyl chloride, 5-fluoro-1-phenyl-
• 5-Fluoro-1-phenyl-1H-pyrazole-4-sulfonyl Chloride
• 5-fluoro-1-phenyl-1H-pyrazole-4-sulfonyl chloride

• MDL： MFCD28714794
• Inchi： 1S/C9H6ClFN2O2S/c10-16(14,15)8-6-12-13(9(8)11)7-4-2-1-3-5-7/h1-6H
• InChI Key： CNMPQWPJSKHKOA-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(F)=C(S(Cl)(=O)=O)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-fluoro-1-phenyl-1H-pyrazole-4-sulfonyl chloride

Recent Advances in the Application of 5-Fluoro-1-phenyl-1H-pyrazole-4-sulfonyl chloride (CAS: 1700033-95-9) in Chemical Biology and Pharmaceutical Research

The compound 5-fluoro-1-phenyl-1H-pyrazole-4-sulfonyl chloride (CAS: 1700033-95-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This sulfonyl chloride derivative serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the development of enzyme inhibitors and targeted therapeutics. Recent studies have explored its utility in modifying peptides, proteins, and small molecules to enhance their pharmacological properties.

One of the most notable applications of 5-fluoro-1-phenyl-1H-pyrazole-4-sulfonyl chloride is its role in the synthesis of sulfonamide-based inhibitors. Sulfonamides are a well-known class of compounds with broad biological activities, including antimicrobial, antiviral, and anticancer effects. Researchers have utilized this compound to introduce sulfonamide moieties into lead compounds, thereby improving their binding affinity and selectivity for target proteins. For instance, a 2023 study demonstrated its effectiveness in the development of carbonic anhydrase inhibitors, which are promising candidates for treating glaucoma and certain cancers.

In addition to its use in inhibitor design, 5-fluoro-1-phenyl-1H-pyrazole-4-sulfonyl chloride has been employed in click chemistry and bioconjugation strategies. Its reactive sulfonyl chloride group allows for efficient coupling with nucleophiles such as amines and thiols, making it a valuable tool for labeling biomolecules. Recent work has highlighted its application in the preparation of fluorescent probes and activity-based protein profiling (ABPP) reagents, enabling the study of enzyme activities in complex biological systems.

Despite its promising applications, challenges remain in the handling and storage of 5-fluoro-1-phenyl-1H-pyrazole-4-sulfonyl chloride due to its sensitivity to moisture and potential instability under certain conditions. Advances in synthetic methodologies, such as the use of anhydrous solvents and controlled reaction environments, have been reported to mitigate these issues. Furthermore, computational studies have provided insights into the reactivity and stability of this compound, aiding in the optimization of its use in synthetic pathways.

Looking ahead, the continued exploration of 5-fluoro-1-phenyl-1H-pyrazole-4-sulfonyl chloride is expected to yield novel therapeutic agents and chemical tools. Its unique structural features and reactivity profile position it as a valuable building block in medicinal chemistry. Future research directions may include its incorporation into covalent inhibitors, prodrugs, and other innovative drug delivery systems, further expanding its impact on the pharmaceutical industry.